N-(3,4-dichlorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide
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Description
N-(3,4-dichlorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H16Cl2N4O3S and its molecular weight is 439.31. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivatives and Synthesis
Research has demonstrated the synthesis of heterocyclic derivatives, focusing on the formation and structural analysis of compounds with complex heterocyclic frameworks. For instance, studies have shown the synthesis of derivatives by reactions involving ketene, leading to compounds with potential for further chemical modifications and applications in drug development and material sciences (Banfield et al., 1987).
Bioactivity and Antimicrobial Properties
Anti-inflammatory and Analgesic Agents
Further research has explored the creation of novel compounds for use as anti-inflammatory and analgesic agents. This involves the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds, demonstrating significant cyclooxygenase inhibition and potential therapeutic benefits for treating inflammation and pain (Abu‐Hashem et al., 2020).
Crystal Structure Analysis
The detailed structural analysis of compounds through crystallography provides insights into their potential applications. For example, studies on the crystal structures of related compounds have helped in understanding the molecular conformation and interactions, which is crucial for designing compounds with desired properties (Subasri et al., 2016).
Synthesis Under Microwave Irradiation
Recent advances include the synthesis of complex compounds under microwave irradiation, offering a more efficient and greener approach to chemical synthesis. This method has been applied to create poly(amide imide)s containing specific moieties in the main chain, highlighting the versatility and efficiency of microwave-assisted synthesis in polymer science (Faghihi & Hajibeygi, 2004).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N4O3S/c1-9-7-21-16-14(17(26)24(3)18(27)23(16)2)15(9)28-8-13(25)22-10-4-5-11(19)12(20)6-10/h4-7H,8H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGTWCXQWPHSVSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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